Cas no 129500-80-7 (1,2,4-Thiadiazol-3-amine,5-(ethylthio)-)

• Product Name: 1,2,4-Thiadiazol-3-amine,5-(ethylthio)-
• CAS No: 129500-80-7
• MF: C₄H₇N₃S₂
• MW: 161.248477220535
• CID: 102945
• PubChem ID: 2761304
• Update Time: 2025-11-01

1,2,4-Thiadiazol-3-amine,5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine,5-(ethylthio)-
• 3-Amino-5-ethylthio-1,2,4-thiadiazole
• 5-ethylsulfanyl-1,2,4-thiadiazol-3-amine
• 1,2,4-Thiadiazol-3-amine,5-(ethylthio)
• MFCD06658064
• (2E)-3-(1-BENZOTHIEN-3-YL)ACRYLICACID
• FT-0643111
• 5-(ethylthio)-1,2,4-thiadiazol-3-amine
• A805945
• DTXSID30375692
• 129500-80-7
• AKOS006294602
• J-005686
• DB-041927
• DTXCID30326720

• MDL： MFCD06658064
• Inchi： 1S/C4H7N3S2/c1-2-8-4-6-3(5)7-9-4/h2H2,1H3,(H2,5,7)
• InChI Key： ZYSPGIBSPDMQHF-UHFFFAOYSA-N
• SMILES： S(C1=NC(N)=NS1)CC

Computed Properties

• Exact Mass: 161.00800
• Monoisotopic Mass: 161.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.39
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.632
• PSA: 105.34000
• LogP: 1.81350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,2,4-Thiadiazol-3-amine,5-(ethylthio)-

Introduction to 1,2,4-Thiadiazol-3-amine,5-(ethylthio) and Its Significance in Modern Chemical Research

1,2,4-Thiadiazol-3-amine,5-(ethylthio) (CAS No. 129500-80-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the thiadiazole class, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both thioether and amine functional groups in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The 5-(ethylthio) moiety in the compound's name plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Thiadiazole derivatives with sulfur-containing groups have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The ethylthio group introduces a degree of lipophilicity, which can influence the compound's solubility and membrane permeability, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on thiadiazole scaffolds. One of the most compelling areas of investigation has been their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Several studies have demonstrated that 1,2,4-thiadiazol-3-amine,5-(ethylthio) and its derivatives exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

Moreover, the compound's ability to act as a precursor for more complex molecules has made it an important intermediate in synthetic chemistry. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, modifications at the 3-amino group or the 5-ethylthio position have led to compounds with improved potency and selectivity against target enzymes. These findings highlight the compound's potential as a building block for future drug candidates.

The synthesis of 1,2,4-thiadiazol-3-amine,5-(ethylthio) typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological properties.

Recent studies have also explored the antimicrobial potential of thiadiazole derivatives. The structural features of 1,2,4-thiadiazol-3-amine,5-(ethylthio) contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has led to investigations into its effectiveness against resistant bacterial strains, which pose a significant challenge in modern medicine. The compound's mechanism of action may involve interactions with bacterial DNA gyrase or other essential enzymes, thereby inhibiting bacterial growth.

In addition to its pharmaceutical applications, 1,2,4-thiadiazol-3-amine,5-(ethylthio) has shown promise in agricultural research. Its derivatives have been tested for their ability to protect plants against fungal infections and pests. The thioether group enhances its bioavailability when applied to plants, allowing for more effective pest control. This application is particularly relevant in the context of sustainable agriculture, where there is a growing demand for environmentally friendly pest management solutions.

The chemical stability of 1,2,4-thiadiazol-3-amine,5-(ethylthio) is another important consideration in its development as a therapeutic agent. Studies have demonstrated that the compound remains stable under various storage conditions when protected from moisture and light. This stability ensures that it can be stored and transported efficiently without degradation, making it suitable for industrial-scale production.

Future research directions for 1,2,4-thiadiazol-3-amine,5-(ethylthio) include exploring its potential as an antiviral agent. The structural motifs present in thiadiazole derivatives have been shown to interact with viral proteins involved in replication and assembly. By targeting these interactions specifically， researchers hope to develop new treatments for viral infections such as influenza or HIV/AIDS。 Additionally， computational modeling techniques are being employed to predict new derivatives with enhanced biological activity， further expanding the therapeutic potential of this class of compounds。

In conclusion，1，2，4-Thiadiazol-3-am ine，5-(ethylthio) (CAS No．129500—80—7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications．Its unique structural features make it a valuable scaffold for developing novel therapeutic agents， particularly those targeting kinases、bacteria，and viruses．Ongoing research continues to uncover new applications for this compound， underscoring its importance in modern chemical research．